1-(4-Bromo-2-(methoxymethyl)phenyl)-2-methylpyrrolidine

• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol
• IUPAC Name: 1-[4-bromo-2-(methoxymethyl)phenyl]-2-methylpyrrolidine
• InChI: InChI=1S/C13H18BrNO/c1-10-4-3-7-15(10)13-6-5-12(14)8-11(13)9-16-2/h5-6,8,10H,3-4,7,9H2,1-2H3
• InChI Key: KHWUKZFCPVXGRP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C2=C(C=C(C=C2)Br)COC

Description

1-(4-Bromo-2-(methoxymethyl)phenyl)-2-methylpyrrolidine is a useful research compound. Its molecular formula is C13H18BrNO and its molecular weight is 284.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of sodium hydride (2.84 g, 119 mmol) in anhydrous DMF (80 mL) was added a solution of [5-Bromo-2-(2-methylpyrrolidin-1-yl)phenyl]methanol (16 g, 59.2 mmol) in DMF (50 mL) drop wise at 0° C. After 30 minutes, methyl iodide (7.3 mL, 119 mmol) was added drop wise at 0° C. The reaction mixture was quenched with a saturated aqueous solution of NH4Cl (20 mL), then diluted with water (200 mL) and extracted with EtOAc (150 ml). The organic layer was dried (Na2SO4) and concentrated under reduced pressure to afford the title compound as a yellow oil (16.5 g, 98%). 1H NMR (CDCl3, 400 MHz) δ 7.55 (1H, s), 7.29 (1H, m), 6.86 (1H, d), 4.45 (2H, s), 3.55 (1H, m), 3.41 (1H, m), 2.82 (1H, m), 2.12-2.51 (1H, m), 1.91 (1H, m) 1.81 (1H, m), 1.58 (1H, m), 0.99 (3H, d).